Cas no 1446012-48-1 (tert-butyl 6-(hydroxymethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate)

Tert-butyl 6-(hydroxymethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate is a spirocyclic compound featuring both oxa- and aza-heterocyclic rings, offering structural rigidity and synthetic versatility. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, facilitating handling and storage, while the hydroxymethyl moiety provides a reactive site for further functionalization. This compound is valuable in medicinal chemistry and drug discovery as a scaffold for developing bioactive molecules, particularly due to its spirocyclic framework, which can improve pharmacokinetic properties. Its balanced lipophilicity and polarity make it suitable for intermediate synthesis in complex organic transformations. The compound’s well-defined stereochemistry also supports precise structural modifications in target-oriented synthesis.

tert-butyl 6-(hydroxymethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate structure

1446012-48-1 structure

Product Name:tert-butyl 6-(hydroxymethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate

CAS No:1446012-48-1

MF:C₁₂H₂₁NO₄

MW:243.29944396019

MDL:MFCD27986992

CID:3161029

PubChem ID:71762894

Update Time:2025-10-22

tert-butyl 6-(hydroxymethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2-(METHOXYMETHYL)PIPERIDINE HYDROCHLORIDE
- tert-butyl 6-(hydroxymethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
- SB11660
- 1446012-48-1
- 2-Boc-6-(hydroxymethyl)-5-oxa-2-azaspiro[3.4]octane
- MFCD27986992
- AS-68854
- P14281
- 6-(Hydroxymethyl)-2-Boc-5-oxa-2-azaspiro[3.4]octane
- CS-0037633
- EN300-269010
- t-Butyl 6-(hydroxymethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
- AKOS025403685
- tert-butyl 6-(hydroxymethyl)-5-oxa-2-azaspiro(3.4)octane-2-carboxylate
- 964-388-1
- WHC01248
- MDL： MFCD27986992
- Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(15)13-7-12(8-13)5-4-9(6-14)16-12/h9,14H,4-8H2,1-3H3
- InChI Key： IQPBJPYNUXVTEC-UHFFFAOYSA-N
- SMILES： O1C(CO)CCC21CN(C(=O)OC(C)(C)C)C2

Computed Properties

Exact Mass: 243.14705815g/mol
Monoisotopic Mass: 243.14705815g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 304
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 59Å²

tert-butyl 6-(hydroxymethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM209755-1g	6-(Hydroxymethyl)-2-Boc-5-oxa-2-azaspiro[3.4]octane	1446012-48-1	95%	1g	$1644	2021-08-04
abcr	AB510795-250 mg	t-Butyl 6-(hydroxymethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate	1446012-48-1		250MG	€1,232.70	2023-04-18
Chemenu	CM209755-1g	6-(Hydroxymethyl)-2-Boc-5-oxa-2-azaspiro[3.4]octane	1446012-48-1	95%	1g	$***	2023-03-30
Chemenu	CM209755-100mg	6-(Hydroxymethyl)-2-Boc-5-oxa-2-azaspiro[3.4]octane	1446012-48-1	95%	100mg	$***	2023-03-30
Chemenu	CM209755-250mg	6-(Hydroxymethyl)-2-Boc-5-oxa-2-azaspiro[3.4]octane	1446012-48-1	95%	250mg	$***	2023-03-30
eNovation Chemicals LLC	D772180-100mg	6-(Hydroxymethyl)-2-Boc-5-oxa-2-azaspiro[3.4]octane	1446012-48-1	95%	100mg	$280	2024-06-06
eNovation Chemicals LLC	D772180-250mg	6-(Hydroxymethyl)-2-Boc-5-oxa-2-azaspiro[3.4]octane	1446012-48-1	95%	250mg	$445	2024-06-06
eNovation Chemicals LLC	D772180-1g	6-(Hydroxymethyl)-2-Boc-5-oxa-2-azaspiro[3.4]octane	1446012-48-1	95%	1g	$1085	2024-06-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB06434-100MG	tert-butyl 6-(hydroxymethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate	1446012-48-1	95%	100MG	￥ 1,603.00	2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB06434-250MG	tert-butyl 6-(hydroxymethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate	1446012-48-1	95%	250MG	￥ 2,560.00	2023-04-05